Cas no 33713-04-1 (N-(adamantan-1-yl)sulfamoyl azide)

N-(adamantan-1-yl)sulfamoyl azide structure
33713-04-1 structure
Product Name:N-(adamantan-1-yl)sulfamoyl azide
CAS No:33713-04-1
MF:C10H16N4O2S
MW:256.324640274048
CID:307970
PubChem ID:64294
Update Time:2025-07-12

N-(adamantan-1-yl)sulfamoyl azide Chemical and Physical Properties

Names and Identifiers

    • Sulfamoyl azide,N-tricyclo[3.3.1.13,7]dec-1-yl-
    • 1-(azidosulfonylamino)adamantane
    • N-(adamantan-1-yl)sulfamoyl azide
    • Sulfamoyl azide, adamantyl-
    • N-(1-Adamantyl)sulfomyl azide
    • 1-Adamantanesulfamoyl azide
    • EN300-20051914
    • Sulfamoyl azide, tricyclo(3.3.1.1(sup 3,7))dec-1-yl-
    • 33713-04-1
    • DTXSID50187395
    • Inchi: 1S/C10H16N4O2S/c11-13-14-17(15,16)12-10-4-7-1-8(5-10)3-9(2-7)6-10/h7-9,12H,1-6H2
    • InChI Key: RQCOUDGAKFIKNK-UHFFFAOYSA-N
    • SMILES: S(N=[N+]=[N-])(NC12CC3CC(CC(C3)C1)C2)(=O)=O

Computed Properties

  • Exact Mass: 256.09958
  • Monoisotopic Mass: 256.09939694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.8
  • Topological Polar Surface Area: 68.9Ų

Experimental Properties

  • PSA: 94.93

N-(adamantan-1-yl)sulfamoyl azide Pricemore >>

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